![molecular formula C12H19N3 B170485 3-[(4-Methylpiperazin-1-yl)methyl]aniline CAS No. 198281-55-9](/img/structure/B170485.png)
3-[(4-Methylpiperazin-1-yl)methyl]aniline
Overview
Description
“3-[(4-Methylpiperazin-1-yl)methyl]aniline” is a chemical compound with the CAS Number: 198281-55-9 . It has a molecular weight of 205.3 and its IUPAC name is 3-[(4-methyl-1-piperazinyl)methyl]phenylamine . This compound is used in the preparation of pyrido[3,4-d]pyrimidin-4-ol derivatives as histone demethylase inhibitors .
Molecular Structure Analysis
The InChI code for “3-[(4-Methylpiperazin-1-yl)methyl]aniline” is 1S/C12H19N3/c1-14-5-7-15(8-6-14)10-11-3-2-4-12(13)9-11/h2-4,9H,5-8,10,13H2,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“3-[(4-Methylpiperazin-1-yl)methyl]aniline” is a powder that is white to yellow to orange in color . It has a predicted density of 1.092±0.06 g/cm3 . It is soluble in methanol . The predicted boiling point is 353.1±37.0 °C . The melting point is 98-99 °C .Scientific Research Applications
Medicinal Chemistry and Drug Development
3-[(4-Methylpiperazin-1-yl)methyl]aniline: serves as a valuable building block for synthesizing novel pharmaceutical compounds. Researchers have explored its potential in designing kinase inhibitors, which play a crucial role in cancer therapy. For instance, it has been used in the synthesis of pyrrolopyrimidine kinase inhibitors . These inhibitors target specific enzymes involved in cell signaling pathways, making them promising candidates for treating various diseases.
Anticancer Agents
The compound’s structure suggests potential anticancer activity. Scientists have utilized it to create derivatives with anticancer properties. Notably, it contributes to the synthesis of piperazinyltrifluoromethylphenylquinolinylbenzonaphthyridinone derivatives, which exhibit promising effects against cancer cells .
Antibacterial Activity
Docking simulations have revealed that certain piperazine chrome-2-one derivatives, including those derived from 3-[(4-Methylpiperazin-1-yl)methyl]aniline , interact effectively with oxidoreductase enzymes. These interactions are crucial for antibacterial activity . Further research in this area could lead to new antibacterial agents.
Safety and Hazards
This compound is classified as harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes . Use personal protective equipment and ensure adequate ventilation . In case of contact with skin, wash with plenty of soap and water . If swallowed, rinse mouth and seek medical attention if symptoms occur .
properties
IUPAC Name |
3-[(4-methylpiperazin-1-yl)methyl]aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3/c1-14-5-7-15(8-6-14)10-11-3-2-4-12(13)9-11/h2-4,9H,5-8,10,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGPHZHCPWKOKDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00424409 |
Source
|
| Record name | 3-[(4-Methylpiperazin-1-yl)methyl]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
198281-55-9 |
Source
|
| Record name | 3-[(4-Methylpiperazin-1-yl)methyl]aniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00424409 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(8S,9S,10R,11S,13S,14S,16R,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one](/img/structure/B170419.png)
![(4'-Propyl-[1,1'-biphenyl]-4-yl)boronic acid](/img/structure/B170430.png)
